An In-depth Technical Guide to 3,6-Dibromo-1H-indazole: A Core Scaffold for Drug Discovery
An In-depth Technical Guide to 3,6-Dibromo-1H-indazole: A Core Scaffold for Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Abstract
3,6-Dibromo-1H-indazole is a halogenated heterocyclic compound that has garnered interest as a versatile building block in medicinal chemistry, particularly in the design of kinase inhibitors. Its rigid bicyclic structure, featuring bromine atoms at the 3 and 6 positions, provides strategic points for chemical modification, enabling the exploration of structure-activity relationships in drug discovery programs. This technical guide provides a comprehensive overview of the chemical structure, properties, and synthetic methodologies related to 3,6-dibromo-1H-indazole. It includes detailed experimental protocols for its synthesis and subsequent functionalization, along with a discussion of its potential applications in targeting key signaling pathways relevant to cancer therapy.
Chemical Structure and Properties
3,6-Dibromo-1H-indazole is a derivative of indazole, an aromatic heterocyclic organic compound. The structure consists of a fused benzene and pyrazole ring system, with bromine substituents at positions 3 and 6.
// Atom nodes N1 [label="N", pos="0,0!"]; N2 [label="N", pos="-0.866,0.5!"]; C3 [label="C", pos="-0.866,1.5!"]; C3a [label="C", pos="0,2!"]; C4 [label="C", pos="0.866,1.5!"]; C5 [label="C", pos="0.866,0.5!"]; C6 [label="C", pos="0,-0.5!"]; C7 [label="C", pos="-0.866,-0.5!"]; C7a [label="C", pos="-1.732,0!"]; H1 [label="H", pos="0.5,-0.1!"]; Br3 [label="Br", pos="-1.732,2.5!"]; Br6 [label="Br", pos="0,-1.5!"]; H4 [label="H", pos="1.732,1.8!"]; H5 [label="H", pos="1.732,0.2!"]; H7 [label="H", pos="-1.732,-1!"];
// Bonds N1 -- N2; N2 -- C3; C3 -- C3a; C3a -- C4; C4 -- C5; C5 -- C6; C6 -- C7; C7 -- C7a; C7a -- N2; C3a -- C7a [style=invis];
// Aromatic ring indication (optional, can be tricky to represent well) // You can add a circle in the center of the rings // center_benzene [shape=point, pos="0.288,0.833!"]; // center_pyrazole [shape=point, pos="-0.577,0.833!"];
// Substituent bonds N1 -- H1; C3 -- Br3; C6 -- Br6; C4 -- H4; C5 -- H5; C7 -- H7; } }
Figure 1: Chemical Structure of 3,6-Dibromo-1H-indazole.
Physicochemical Properties
A summary of the key physicochemical properties of 3,6-dibromo-1H-indazole is presented in Table 1. It is important to note that while some experimental data is available for related compounds, many of the properties for 3,6-dibromo-1H-indazole are predicted through computational models.
| Property | Value | Source |
| IUPAC Name | 3,6-Dibromo-1H-indazole | - |
| CAS Number | 885521-84-6 | [1] |
| Molecular Formula | C₇H₄Br₂N₂ | [1] |
| Molecular Weight | 275.93 g/mol | [1] |
| Appearance | White to off-white solid (Predicted) | - |
| Melting Point | >210°C (dec.) (for 3,6-diiodo-1H-indazole) | [2] |
| Boiling Point | 390.8 ± 22.0 °C at 760 mmHg (Predicted) | - |
| Density | 2.2 ± 0.1 g/cm³ (Predicted) | - |
| Flash Point | 190.2 ± 22.3 °C (Predicted) | - |
| logP | 3.08 (Predicted) | - |
| Topological Polar Surface Area (TPSA) | 28.7 Ų | - |
| Hydrogen Bond Donors | 1 | - |
| Hydrogen Bond Acceptors | 1 | - |
Spectroscopic Data (Predicted and Analog-Based)
Table 2: Predicted ¹H NMR Spectral Data for 3,6-Dibromo-1H-indazole (in DMSO-d₆)
| Chemical Shift (δ) ppm | Multiplicity | Integration | Assignment |
| ~13.5 | br s | 1H | N1-H |
| ~7.8 | d | 1H | H4 |
| ~7.6 | s | 1H | H7 |
| ~7.4 | d | 1H | H5 |
Table 3: Predicted ¹³C NMR Spectral Data for 3,6-Dibromo-1H-indazole (in DMSO-d₆)
| Chemical Shift (δ) ppm | Assignment |
| ~141 | C7a |
| ~130 | C3 |
| ~128 | C5 |
| ~124 | C4 |
| ~122 | C3a |
| ~118 | C6 |
| ~115 | C7 |
Table 4: Predicted IR Absorption Bands for 3,6-Dibromo-1H-indazole
| Wavenumber (cm⁻¹) | Functional Group Assignment |
| 3100-3000 | N-H stretch |
| 1620-1600 | C=C aromatic stretch |
| 1500-1450 | C=N stretch |
| 850-750 | C-H aromatic out-of-plane bend |
| 700-550 | C-Br stretch |
Table 5: Predicted Mass Spectrometry Data for 3,6-Dibromo-1H-indazole
| Parameter | Value |
| Exact Mass | 273.87412 u |
| Monoisotopic Mass | 273.87412 u |
| Major Predicted Fragments (m/z) | 274, 195, 116, 89 |
Synthesis and Reactivity
The synthesis of 3,6-dibromo-1H-indazole can be achieved through a multi-step process, typically starting from a commercially available substituted aniline. The following is a proposed synthetic protocol based on established methods for analogous compounds.[3]
Figure 2: Proposed synthetic workflow for 3,6-Dibromo-1H-indazole.
Experimental Protocol: Synthesis of 3,6-Dibromo-1H-indazole
Materials:
-
6-Bromo-1H-indazole
-
N-Bromosuccinimide (NBS) or Bromine (Br₂)
-
Acetic acid
-
Sodium thiosulfate solution
-
Sodium bicarbonate solution
-
Brine
-
Anhydrous sodium sulfate
-
Ethyl acetate
-
Hexane
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 6-bromo-1H-indazole (1 equivalent) in glacial acetic acid.
-
Bromination: To the stirred solution, add N-bromosuccinimide (1.1 equivalents) portion-wise at room temperature. Alternatively, a solution of bromine (1.1 equivalents) in acetic acid can be added dropwise.
-
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically stirred at room temperature for 4-6 hours or until completion.
-
Work-up: Once the reaction is complete, pour the reaction mixture into an aqueous solution of sodium thiosulfate to quench any excess bromine. Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.
-
Extraction: Extract the aqueous layer with ethyl acetate (3 x volume). Combine the organic layers.
-
Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
-
Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to afford pure 3,6-dibromo-1H-indazole.
Applications in Drug Development
The indazole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets. Bromo-substituted indazoles, such as 3,6-dibromo-1H-indazole, are particularly valuable as they serve as versatile intermediates for the synthesis of more complex molecules through cross-coupling reactions.
Kinase Inhibitors
A significant application of indazole derivatives is in the development of protein kinase inhibitors.[4] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The indazole core can mimic the purine ring of ATP, the natural substrate for kinases, allowing indazole-based compounds to act as competitive inhibitors.
The bromine atoms on 3,6-dibromo-1H-indazole can be readily substituted using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling (for C-C bond formation) and the Buchwald-Hartwig amination (for C-N bond formation). This allows for the systematic introduction of various substituents to probe the ATP-binding pocket of different kinases and optimize inhibitor potency and selectivity.
Figure 3: Key cross-coupling reactions for the functionalization of 3,6-Dibromo-1H-indazole.
Targeting VEGFR and PLK4 Signaling Pathways
Derivatives of bromo-indazoles have shown promise as inhibitors of key kinases involved in cancer progression, such as Vascular Endothelial Growth Factor Receptor (VEGFR) and Polo-like Kinase 4 (PLK4).[4][5]
VEGFR Signaling: VEGFRs are crucial for angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[6][7][8][9] Inhibiting VEGFR signaling can starve tumors of their blood supply.
Figure 4: Simplified VEGFR-2 signaling pathway and the potential point of inhibition by a 3,6-disubstituted indazole derivative.
PLK4 Signaling: PLK4 is a master regulator of centriole duplication, and its overexpression can lead to centrosome amplification, a common feature of cancer cells that contributes to genomic instability.[10][11][12][13][14] Inhibiting PLK4 can disrupt cancer cell division.
Figure 5: Simplified PLK4 signaling pathway and the potential point of inhibition by a 3,6-disubstituted indazole derivative.
Experimental Protocols for Further Development
General Protocol for Suzuki-Miyaura Coupling
This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 3,6-dibromo-1H-indazole with an arylboronic acid.
Materials:
-
3,6-Dibromo-1H-indazole
-
Arylboronic acid (2.2 equivalents)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)
-
Base (e.g., K₂CO₃, 4 equivalents)
-
Solvent system (e.g., Toluene/Ethanol/Water 4:1:1)
-
Inert gas (Argon or Nitrogen)
Procedure:
-
Reaction Setup: To a flame-dried round-bottom flask, add 3,6-dibromo-1H-indazole (1 equivalent), the arylboronic acid, and the base.
-
Solvent Addition: Add the degassed solvent system under an inert atmosphere.
-
Catalyst Addition: Add the palladium catalyst to the reaction mixture.
-
Reaction: Heat the mixture to 80-100°C and stir for 12-24 hours, monitoring by TLC or LC-MS.
-
Work-up: After cooling, dilute the mixture with ethyl acetate and wash with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the crude product by column chromatography.
Protocol for In Vitro Kinase Inhibition Assay (Example: ADP-Glo™ Assay)
This assay measures the ability of a compound to inhibit the activity of a purified kinase.
Materials:
-
Purified kinase (e.g., VEGFR-2, PLK4)
-
Kinase-specific substrate and ATP
-
Synthesized 3,6-disubstituted indazole derivatives
-
ADP-Glo™ Kinase Assay Kit
-
Assay plates and a plate reader capable of measuring luminescence
Procedure:
-
Kinase Reaction: Prepare a reaction mixture containing the kinase, substrate, and test compound at various concentrations in a kinase assay buffer. Initiate the reaction by adding ATP.
-
Incubation: Incubate the reaction at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).
-
ADP Detection: Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ reagent and kinase detection reagent according to the manufacturer's protocol.
-
Data Analysis: Measure the luminescence, which is proportional to the amount of ADP produced and thus the kinase activity. Calculate the IC₅₀ value for the test compound.
Conclusion
3,6-Dibromo-1H-indazole is a valuable and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its chemical handles allow for diverse functionalization through robust and well-established synthetic protocols like the Suzuki-Miyaura coupling. The indazole scaffold is a well-recognized pharmacophore for kinase inhibition, and derivatives of 3,6-dibromo-1H-indazole hold promise for the development of novel therapeutics targeting key signaling pathways in oncology, such as those mediated by VEGFR-2 and PLK4. This guide provides a foundational resource for researchers to facilitate the synthesis, characterization, and further development of this important chemical entity.
References
- 1. echemi.com [echemi.com]
- 2. researchgate.net [researchgate.net]
- 3. benchchem.com [benchchem.com]
- 4. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. benchchem.com [benchchem.com]
- 6. commerce.bio-rad.com [commerce.bio-rad.com]
- 7. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
- 8. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
- 9. assaygenie.com [assaygenie.com]
- 10. Down‐regulation of Polo‐like kinase 4 (PLK4) induces G1 arrest via activation of the p38/p53/p21 signaling pathway in bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 11. aacrjournals.org [aacrjournals.org]
- 12. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
- 13. researchgate.net [researchgate.net]
- 14. creative-diagnostics.com [creative-diagnostics.com]
